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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B1662238

Audience: Researchers, scientists, and drug development professionals.
Introduction

SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of histamine N-
methyltransferase (HNMT) with a Ki value of 0.9 uM.[1] By inhibiting HNMT, SKF 91488 blocks
histamine metabolism, leading to increased histamine concentrations. This activity makes it a
valuable tool for research in areas such as inflammation, cardiovascular disease, and infection.
[1] It has been shown to have anti-inflammatory properties and the ability to inhibit toxin-
induced inflammation.[2][3] Additionally, SKF 91488 is a histamine receptor agonist, binding to
both H1 and H2 receptors.[2][3] Proper preparation of stock solutions is crucial for accurate
and reproducible experimental results. This document provides a detailed protocol for
preparing a stock solution of SKF 91488 dihydrochloride in dimethyl sulfoxide (DMSO).

Data Presentation

A summary of the key quantitative data for SKF 91488 dihydrochloride is provided in the table
below for easy reference.
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Parameter Value Reference
Molecular Weight 248.22 g/mol [21[3114]
Chemical Formula C7H19CI2N3S [2][3]

CAS Number 68941-21-9 [2][5]1[6]
Purity >98% [41[7]
Solubility in DMSO Soluble to 75 mM [5]18]

Desiccate at room temperature
Storage of Solid or store at -20°C for long-term

storage.

[5117]

) Store at -20°C for long-term
Storage of Stock Solution -
stability.

[7]

Experimental Protocol: Preparation of a 50 mM Stock Solution

This protocol describes the preparation of a 1 mL, 50 mM stock solution of SKF 91488

dihydrochloride in DMSO.

Materials:

o SKF 91488 dihydrochloride powder

o Anhydrous Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure:
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e Preparation: Don appropriate PPE before handling the chemical and solvent. Ensure the
work area is clean and organized.

e Weighing the Compound:

o Tare the analytical balance with a sterile microcentrifuge tube.

o Carefully weigh 12.41 mg of SKF 91488 dihydrochloride directly into the tared tube.
e Adding the Solvent:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the SKF 91488 dihydrochloride.

¢ Dissolution:

o Close the tube securely and vortex the solution at room temperature until the solid is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used
to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration (50 mM), solvent
(DMSO), and date of preparation.

o For long-term storage, place the aliquots at -20°C.
Calculations for Preparing a Stock Solution:
To prepare a stock solution of a desired concentration, use the following formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 50 mM (0.050 mol/L) stock solution in 1 mL (0.001 L):
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Mass (g) = 0.050 mol/L x 0.001 L x 248.22 g/mol = 0.01241 g = 12.41 mg

Mandatory Visualizations
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Simplified Signaling Pathway of SKF 91488
Inhibition
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Experimental Workflow for Stock Solution Preparation

Weigh 12.41 mg of
SKF 91488 dihydrochloride

Add 1 mL of
anhydrous DMSO
Vortex until fully dissolved

'

Aliguot into single-use tubes

Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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